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Compound of Interest

Compound Name: Cerium-140

Cat. No.: B079874

This guide provides comprehensive safety protocols and logistical plans for researchers,
scientists, and drug development professionals handling Cerium-140. It is crucial to
understand that Cerium-140 is a stable, non-radioactive isotope of Cerium. Therefore, the
primary hazards are chemical, not radiological. The primary forms of cerium encountered in a
laboratory setting are the elemental metal and its oxide, Cerium (IV) Oxide (CeO2).

Hazard Identification

The immediate risks associated with handling cerium compounds stem from their chemical
properties. Elemental cerium is a flammable solid, while cerium oxide is an irritant.[1][2] A
summary of these hazards is presented below.

Substance Primary Hazards GHS Hazard Statements

Flammable Solid; Reacts with
] water to produce flammable ]
Cerium (Elemental) ) H228: Flammable solid
hydrogen gas; Sparks with

friction.[1][2]

Skin, eye, and respiratory H319: Causes serious eye
Cerium (IV) Oxide system irritant; Harmful if irritation; H335: May cause
swallowed or inhaled.[1][3] respiratory irritation.[3]

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment is mandatory to ensure safety when handling

cerium compounds. The required level of protection depends on the specific form of the

compound and the procedure being performed.

Protection Type

Required PPE

Specifications and
Conditions for Use

Eye/Face Protection

Safety Glasses with Side
Shields or Chemical Goggles

Minimum Requirement: For
handling any amount of cerium

compounds.[3]

Face Shield

Required: When there is a risk
of splashes or significant dust

generation.

Hand Protection

Chemical-Resistant Gloves

Required: Nitrile, neoprene, or
butyl rubber gloves should be
worn.[1] Gloves must be
inspected before use and
disposed of properly after

handling.

Body Protection

Laboratory Coat

Minimum Requirement: For all

handling procedures.

Flame-Retardant

Clothing/Coveralls

Required: When handling
elemental cerium powder or in
situations with a significant fire
risk.[4]

Respiratory Protection

NIOSH/MSHA Approved

Respirator

Required: When engineering
controls (e.g., fume hood) are
not sufficient to control
airborne dust concentrations or

during spill cleanup.[2]

Operational Plan: Step-by-Step Handling Protocol
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Adherence to a strict operational protocol is essential for minimizing risks. The following steps

provide a direct guide for the safe handling of Cerium-140 compounds.
. Preparation and Engineering Controls:

Ventilation: Always handle cerium compounds in a well-ventilated area. A certified chemical
fume hood is required for procedures that may generate dust or fumes.[2]

Inert Atmosphere: For handling elemental cerium powder, which is highly flammable, use a
glove box with an inert atmosphere (e.g., argon) to prevent ignition.[2]

Emergency Equipment: Ensure an appropriate fire extinguisher (Class D for elemental
cerium) and an eyewash station/safety shower are readily accessible.[2] Do not use water to
extinguish a cerium fire.[2]

Work Area: Keep the work area clean and free of combustible materials and ignition sources
(e.g., open flames, hot surfaces).[2] Use non-sparking tools when handling elemental
cerium.[2]

. Handling the Compound:
Don PPE: Before handling, put on the appropriate PPE as specified in the table above.
Avoid Dust Generation: Handle solids carefully to minimize the creation of dust.

Portioning: If transferring powder, do so slowly and carefully within the designated ventilated
enclosure.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1]
. Post-Handling Procedures:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling is complete.

Clean-up: Clean the work area using a HEPA-filtered vacuum or wet wiping methods to avoid
dispersing dust. Do not dry sweep.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b079874?utm_src=pdf-body
https://www.ameslab.gov/sites/default/files/inline-files/58_Cerium_SDS.pdf
https://www.ameslab.gov/sites/default/files/inline-files/58_Cerium_SDS.pdf
https://www.ameslab.gov/sites/default/files/inline-files/58_Cerium_SDS.pdf
https://www.ameslab.gov/sites/default/files/inline-files/58_Cerium_SDS.pdf
https://www.ameslab.gov/sites/default/files/inline-files/58_Cerium_SDS.pdf
https://www.ameslab.gov/sites/default/files/inline-files/58_Cerium_SDS.pdf
https://datasheets.scbt.com/sc-239487.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Storage: Store cerium compounds in tightly sealed, clearly labeled containers in a cool, dry,
and well-ventilated area away from incompatible materials such as strong acids and
oxidizing agents.[2][5]

Disposal Plan

All cerium-containing waste must be treated as hazardous chemical waste.
1. Waste Segregation:

» Do not mix cerium waste with other waste streams.

o Collect all solid waste (e.g., contaminated gloves, wipes, and excess compound) in a
designated, sealed, and clearly labeled hazardous waste container.

2. Container Management:

o Keep the waste container closed except when adding waste.

o Store the waste container in a designated satellite accumulation area.

3. Final Disposal:

» Dispose of the waste through your institution's environmental health and safety (EHS) office.

» Follow all local, state, and federal regulations for hazardous waste disposal.[6]

Mandatory Visualization

The following diagram illustrates the logical workflow for safely handling Cerium-140
compounds, from initial preparation to final disposal.
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Workflow for Safe Handling of Cerium-140 Compounds
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Caption: Workflow for Handling and Disposal of Cerium-140 Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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